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cis-3,5-Dimethylpiperidine Hydrochloride: Technical Profile & Applications

Executive Summary
cis-3,5-Dimethylpiperidine hydrochloride (CAS: 37087-93-7) is a high-value alicyclic amine

intermediate used extensively in pharmaceutical synthesis, agrochemical development, and

materials science (specifically zeolite templating). Distinguished by its specific stereochemistry,

the cis-isomer offers a unique "meso" scaffold that provides precise steric control in drug

design without introducing chirality-related regulatory complexities. This guide details its

physicochemical properties, stereoselective synthesis, and critical role as a pharmacophore

and structure-directing agent (SDA).

Chemical Identity & Stereochemical Analysis
The 3,5-dimethylpiperidine system possesses two stereocenters at the C3 and C5 positions.[1]

[2] However, the symmetry of the molecule dictates its chirality:[3]
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cis-Isomer (Meso): The substituents are on the same side of the ring.[3] It possesses a plane

of symmetry passing through the nitrogen and C4 atoms, making it optically inactive

(achiral).

trans-Isomer (Racemic): The substituents are on opposite sides.[2] It exists as a pair of

enantiomers (

and

).

Conformational Dynamics
The cis-isomer exists in a dynamic equilibrium between two chair conformations.[3] The

diequatorial conformer is thermodynamically favored by

5.5 kcal/mol over the diaxial conformer because it avoids severe 1,3-diaxial steric interactions
between the methyl groups and the axial hydrogens.

Table 1: Chemical Identifiers

Property Detail

IUPAC Name cis-3,5-Dimethylpiperidine hydrochloride

CAS Number (HCl Salt) 37087-93-7

CAS Number (Free Base) 14446-75-4 (cis specific); 35794-11-7 (mix)

| Molecular Formula | C

H

N

HCl | | Molecular Weight | 149.66 g/mol (Salt); 113.20 g/mol (Base) | | SMILES |
C[C@H]1CNC1.Cl |[4][5][6]

Physicochemical Properties
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The hydrochloride salt significantly alters the handling properties compared to the volatile free

base.

Table 2: Comparative Properties

Property Free Base (Liquid) Hydrochloride Salt (Solid)

Appearance Colorless, fuming liquid
White to off-white
crystalline solid

Boiling/Melting Point BP: 144°C
MP: >280°C

(sublimes/decomposes)

Density 0.853 g/mL N/A (Solid)

Solubility
Miscible in organics (EtOH,

Et2O)

Highly soluble in water, MeOH;

insoluble in Et2O

pKa (Conj. Acid) ~10.5 N/A

| Hygroscopicity | Low | Moderate (Store under desiccant) |

Synthesis & Purification Protocol
The industrial synthesis involves the catalytic hydrogenation of 3,5-lutidine (3,5-

dimethylpyridine).[7] This process yields a diastereomeric mixture favoring the cis-isomer under

specific conditions.

Workflow Diagram

3,5-Lutidine
(Precursor)

Hydrogenation
(Ru/C, 190°C, 50 atm H2)

+ H2 Crude Mixture
(cis:trans ~ 80:20)

Fractional Distillation
or Crystallization

HCl Salt Formation
(HCl in Et2O)

Isolate cis-base cis-3,5-Dimethylpiperidine HCl
(>98% Purity)

Click to download full resolution via product page

Figure 1: Synthetic pathway from 3,5-lutidine to the hydrochloride salt.

Detailed Protocol
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Hydrogenation:

Reagents: 3,5-Lutidine, 5% Ru/Alngcontent-ng-c3932382896="" _nghost-ng-

c1874552323="" class="inline ng-star-inserted">

O

catalyst.

Conditions: High pressure reactor, 190-200°C, 50 bar H

pressure.

Mechanism: Heterogeneous catalysis reduces the aromatic ring. The cis isomer is

kinetically favored on the catalyst surface.

Isomer Separation:

The crude mixture typically contains 80% cis and 20% trans.

Method: Fractional distillation is effective due to slight boiling point differences.

Alternatively, selective crystallization of the cis-isomer can be achieved by forming specific

salts (e.g., with non-chiral acids) before converting to HCl.

Salt Formation (HCl):

Dissolve the purified cis-free base in dry diethyl ether or dioxane.

Slowly add 4M HCl in dioxane at 0°C under N

.

The white precipitate is filtered, washed with cold ether, and dried under vacuum.

Analytical Characterization
Verification of the cis-isomer (meso) versus the trans-isomer (racemic) is critical.

H NMR (CDCl
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):

Symmetry: The cis-isomer displays a simplified spectrum due to the plane of symmetry.

Methyl Groups: Appear as a sharp doublet at

~0.9 ppm.

Ring Protons: Distinct axial/equatorial coupling patterns (

~11-13 Hz) confirm the chair conformation.

C NMR:

The cis-isomer shows fewer signals than the trans-isomer due to magnetic equivalence of

C2/C6 and C3/C5.

Key Shift: Methyl carbons typically resonate around

19-20 ppm.

Applications in Research & Industry
A. Zeolite Synthesis (SSZ-39)
The cis-isomer (often as the quaternary ammonium hydroxide) acts as a Structure Directing

Agent (SDA) for the synthesis of SSZ-39 (AEI framework), a copper-exchanged zeolite used in

Selective Catalytic Reduction (SCR) of NO

emissions.

Mechanism: The rigid, bulky shape of the dimethylpiperidine fits precisely into the zeolite

cages, directing the crystallization of the specific pore structure.

B. Medicinal Chemistry
It serves as a lipophilic, steric scaffold in drug design:

Local Anesthetics: Analogs of ropivacaine/bupivacaine where the piperidine ring is

substituted to alter lipophilicity and duration of action.
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Peptidomimetics: Used to constrain the conformation of peptide backbones, improving

metabolic stability.

Sigma Receptor Ligands: The dimethyl substitution pattern enhances selectivity for

-1 receptors over

-2.

C. Corrosion Inhibition
The free base and its salts are effective corrosion inhibitors for iron in acidic media (HCl),

forming a protective adsorption layer on the metal surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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